2-(4-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid methyl ester
Cat. No. B8661464
M. Wt: 287.28 g/mol
InChI Key: AMJQJRGRLCGTNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08415378B2
Procedure details
Methyl 2-(4-(trifluoromethyl)phenyl)isonicotinate (4.985 g, 17.73 mmol) was dissolved in acetic acid (45 mL) and platinum(IV) oxide (0.232 g, 1.02 mmol) added. The resulting mixture was hydrogenated in a Büchi hydrogenator at room temperature and 5 bar for 5 h. More platinum(IV) oxide (0.116 g, 0.51 mmol) was added and the hydrogenation continued at 5 bar for 1 h. The catalyst was filtered off and washed with MeOH and the eluate evaporated. DCM and 10% K2CO3 were added and the phases separated. The organic layer was washed with brine, passed through a phase separator and evaporated to yield methyl 2-(4-(trifluoromethyl)phenyl)piperidine-4-carboxylate (5.04 g, 99%) as a brown oil. MS m/z 288 (M+H)+
Quantity
4.985 g
Type
reactant
Reaction Step One
Yield
99%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([F:20])([F:19])[C:3]1[CH:8]=[CH:7][C:6]([C:9]2[CH:10]=[C:11]([CH:16]=[CH:17][N:18]=2)[C:12]([O:14][CH3:15])=[O:13])=[CH:5][CH:4]=1>C(O)(=O)C.[Pt](=O)=O>[F:19][C:2]([F:1])([F:20])[C:3]1[CH:4]=[CH:5][C:6]([CH:9]2[CH2:10][CH:11]([C:12]([O:14][CH3:15])=[O:13])[CH2:16][CH2:17][NH:18]2)=[CH:7][CH:8]=1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
4.985 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=CC=C(C=C1)C=1C=C(C(=O)OC)C=CN1)(F)F
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|
Name
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|
|
Quantity
|
45 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Two
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Name
|
|
|
Quantity
|
0.232 g
|
|
Type
|
catalyst
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Smiles
|
[Pt](=O)=O
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Step Three
|
Name
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Quantity
|
0.116 g
|
|
Type
|
catalyst
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Smiles
|
[Pt](=O)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
was hydrogenated in a Büchi hydrogenator at room temperature
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WAIT
|
Type
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WAIT
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|
Details
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the hydrogenation continued at 5 bar for 1 h
|
|
Duration
|
1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The catalyst was filtered off
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WASH
|
Type
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WASH
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|
Details
|
washed with MeOH
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
DCM and 10% K2CO3 were added
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the phases separated
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with brine
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C1=CC=C(C=C1)C1NCCC(C1)C(=O)OC)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.04 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
